Cas no 1248205-88-0 (methyl 3-oxo-2-(propan-2-yl)pentanoate)

• Product Name: methyl 3-oxo-2-(propan-2-yl)pentanoate
• CAS No: 1248205-88-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4580786
• PubChem ID: 61685737
• Update Time: 2025-06-07

methyl 3-oxo-2-(propan-2-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-oxo-2-(propan-2-yl)pentanoate

• Inchi： 1S/C9H16O3/c1-5-7(10)8(6(2)3)9(11)12-4/h6,8H,5H2,1-4H3
• InChI Key： RKCXVGAMCLHQOP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(C)C)C(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on methyl 3-oxo-2-(propan-2-yl)pentanoate

Methyl 3-oxo-2-(propan-2-yl)pentanoate (CAS No. 1248205-88-0): A Comprehensive Overview

Methyl 3-oxo-2-(propan-2-yl)pentanoate, identified by its CAS number 1248205-88-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, derived from pentanoic acid and isopropanol, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and potential candidate for various biological applications.

The molecular structure of methyl 3-oxo-2-(propan-2-yl)pentanoate consists of a five-carbon chain with a ketone group at the third carbon and an isopropyl substituent at the second carbon. This configuration imparts a high degree of reactivity, making it useful in the synthesis of more complex molecules. The presence of the ester functional group further enhances its utility in pharmaceutical applications, where esters are frequently employed as bioactive entities or precursors to active pharmaceutical ingredients (APIs).

In recent years, there has been growing interest in the development of novel synthetic routes to methyl 3-oxo-2-(propan-2-yl)pentanoate due to its potential role in drug discovery and material science. Advanced techniques such as catalytic hydrogenation, enzymatic synthesis, and flow chemistry have been explored to optimize the production process while maintaining high yields and purity. These innovations not only improve the efficiency of obtaining methyl 3-oxo-2-(propan-2-yl)pentanoate but also align with the broader goals of sustainable chemistry.

The compound's reactivity makes it a versatile building block in organic synthesis. For instance, it can undergo various transformations, including nucleophilic addition reactions, condensation reactions, and cyclization processes, to form more complex structures. This versatility has been leveraged in the development of new methodologies for constructing heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals.

Recent studies have also highlighted the biological significance of derivatives of methyl 3-oxo-2-(propan-2-yl)pentanoate. Researchers have investigated its potential as a precursor for bioactive molecules targeting neurological disorders, inflammation, and metabolic diseases. The isopropyl substituent, in particular, has been found to influence the pharmacokinetic properties of derived compounds, potentially enhancing their bioavailability and therapeutic efficacy.

The synthesis of methyl 3-oxo-2-(propan-2-yl)pentanoate typically involves the esterification of pentanoic acid with isopropanol under acidic conditions. However, modern synthetic approaches often employ greener solvents and catalysts to minimize environmental impact. For example, solid acid catalysts have been shown to promote efficient esterification while reducing waste generation. These advancements reflect the industry's commitment to sustainable practices and regulatory compliance.

In addition to its synthetic utility, methyl 3-oxo-2-(propan-2-yl)pentanoate has found applications in fragrance and flavor chemistry. Its distinct aroma profile makes it a valuable component in perfumes and food additives. The compound's ability to contribute complex scent notes while maintaining stability under various conditions has made it a preferred choice for perfumers and flavorists seeking novel olfactory experiences.

The future prospects for methyl 3-oxo-2-(propan-2-yl)pentanoate are promising, with ongoing research exploring its role in drug development and material science. As computational methods improve, virtual screening techniques are being used to identify new derivatives with enhanced biological activity. Furthermore, collaborations between academia and industry are fostering innovation in synthetic methodologies, ensuring that access to high-quality methyl 3-oxo-2-(propan-2-yll)pentanoate remains robust.

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